![molecular formula C19H17N3O2S B2962662 2-(benzylthio)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide CAS No. 1448053-52-8](/img/structure/B2962662.png)
2-(benzylthio)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H17N3O2S and its molecular weight is 351.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Antimicrobial Properties : The compound has been explored for its antimicrobial properties. A study by Fahim and Ismael (2019) focused on the synthesis of various acetamide derivatives, including compounds similar to 2-(benzylthio)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide, and found them to exhibit good antimicrobial activity. These findings are significant for the development of new antimicrobial agents (Fahim & Ismael, 2019).
Synthesis and Antioxidant Studies
- Antioxidant Activity : Another research avenue for this compound is its potential as an antioxidant. Ahmad et al. (2012) synthesized similar acetamide derivatives and evaluated their antioxidant activities. The study found that most compounds in this category showed moderate to significant radical scavenging activity, indicating the potential for these compounds in antioxidant applications (Ahmad et al., 2012).
Theoretical and Computational Studies
- Computational Analysis for Drug Development : Computational methods have been employed to analyze the structure and reactivity of related acetamide derivatives. Fahim and Ismael (2021) conducted a study involving theoretical calculations and molecular docking to explore the potential of these compounds as antimalarial drugs and their effectiveness against COVID-19. This approach provides a framework for understanding the molecular interactions and potential therapeutic applications of these compounds (Fahim & Ismael, 2021).
Antitumor Activity
- Potential in Antitumor Research : Yurttaş et al. (2015) synthesized acetamide derivatives using a similar structural framework and evaluated their antitumor activity against various human tumor cell lines. This study indicates the potential of such compounds in the development of new anticancer drugs (Yurttaş, Tay, & Demirayak, 2015).
Antibacterial Applications
- Antibacterial Properties : Research by Ramalingam, Ramesh, and Sreenivasulu (2019) on similar acetamide derivatives also highlighted their antibacterial properties. The synthesized compounds showed significant activity against various bacterial strains, demonstrating the potential of these compounds in antibacterial drug development (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Mechanism of Action
Target of Action
The primary target of this compound is the Thyroid Hormone Receptor β (THR-β) . This receptor plays a crucial role in the regulation of metabolism and energy expenditure in the body.
Mode of Action
The compound acts as a highly selective agonist for the Thyroid Hormone Receptor β . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound binds to the THR-β receptor, activating it.
Biochemical Pathways
The activation of the Thyroid Hormone Receptor β by the compound influences the thyroid hormone pathway . This pathway plays a key role in regulating metabolism, growth, and development in the body. The downstream effects of this activation are primarily beneficial effects on lipid levels .
Pharmacokinetics
The compound’s solid forms, co-crystals, salts, and amorphous solid dispersions have been studied , which could potentially impact its bioavailability.
Result of Action
The activation of the Thyroid Hormone Receptor β by the compound leads to changes in the body’s metabolism. Specifically, it has been used in clinical trials for the treatment of dyslipidemia , a condition characterized by abnormal amounts of lipids in the blood.
Properties
IUPAC Name |
2-benzylsulfanyl-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2S/c23-18-11-10-17(21-22-18)15-8-4-5-9-16(15)20-19(24)13-25-12-14-6-2-1-3-7-14/h1-11H,12-13H2,(H,20,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDCSDPGKKMCUIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NC2=CC=CC=C2C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.